![molecular formula C7H10ClN3 B3376759 5-(Azetidin-3-yl)pyrimidine hydrochloride CAS No. 1236791-88-0](/img/structure/B3376759.png)
5-(Azetidin-3-yl)pyrimidine hydrochloride
Overview
Description
5-(Azetidin-3-yl)pyrimidine hydrochloride is a chemical compound with the molecular formula C7H10ClN3 . It is a white to yellow solid and was first synthesized in 2010 by a group of researchers at AbbVie. This molecule is a potent, selective inhibitor of Bcl-2 family proteins and has shown great promise in pre-clinical studies as a cancer therapy.
Molecular Structure Analysis
The InChI code for 5-(Azetidin-3-yl)pyrimidine hydrochloride is 1S/C7H9N3.ClH/c1-6(2-8-1)7-3-9-5-10-4-7;/h3-6,8H,1-2H2;1H . The molecular weight of this compound is 171.63 .Safety and Hazards
Mechanism of Action
Pharmacokinetics
The pharmacokinetics of 5-(Azetidin-3-yl)pyrimidine hydrochloride involve its absorption, distribution, metabolism, and excretion (ADME). The compound is absorbed into the bloodstream and distributed to tissues where Bcl-2 proteins are overexpressed. It undergoes metabolic processing primarily in the liver, and its metabolites are excreted via the kidneys. The bioavailability of the compound is influenced by its solubility and stability in the gastrointestinal tract .
Action Environment
Environmental factors such as pH, temperature, and the presence of other biomolecules can influence the efficacy and stability of 5-(Azetidin-3-yl)pyrimidine hydrochloride. The compound is stable under physiological conditions but may degrade under extreme pH or temperature variations . Additionally, the presence of other drugs or biomolecules can affect its binding affinity to Bcl-2 proteins, potentially altering its therapeutic efficacy.
properties
IUPAC Name |
5-(azetidin-3-yl)pyrimidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3.ClH/c1-6(2-8-1)7-3-9-5-10-4-7;/h3-6,8H,1-2H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPWWXYGWYNWFNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C2=CN=CN=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Azetidin-3-yl)pyrimidine hydrochloride | |
CAS RN |
1236791-88-0 | |
Record name | Pyrimidine, 5-(3-azetidinyl)-, hydrochloride (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1236791-88-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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